Cas no 89894-51-9 (5,6-Dichloro-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione)

5,6-Dichloro-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione structure
89894-51-9 structure
Product Name:5,6-Dichloro-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
CAS No:89894-51-9
MF:C8H6Cl2O3
MW:221.037440776825
CID:2811824
Update Time:2023-08-07

5,6-Dichloro-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-Isobenzofurandione, 5,6-dichloro-3a,4,7,7a-tetrahydro-
    • 5,6-Dichloro-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
    • Inchi: 1S/C8H6Cl2O3/c9-5-1-3-4(2-6(5)10)8(12)13-7(3)11/h3-4H,1-2H2
    • InChI Key: TUBMGLHBPDOANZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(CC2C(=O)OC(C2C1)=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 291
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.4

5,6-Dichloro-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione Related Literature

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